Cas no 1159817-06-7 (2-(Thiophen-2-yl)pyridin-4(1H)-one)

• Product Name: 2-(Thiophen-2-yl)pyridin-4(1H)-one
• CAS No: 1159817-06-7
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 2613911
• Update Time: 2025-06-26

2-(Thiophen-2-yl)pyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-thiophen-2-yl-1H-pyridin-4-one
• 2-(Thiophen-2-yl)pyridin-4(1H)-one
• 4-HYDROXY-2-(2-THIENYL)PYRIDINE
• 4-HYDROXY-2-(THIOPHEN-2-YL)PYRIDINE

• Inchi： 1S/C9H7NOS/c11-7-3-4-10-8(6-7)9-2-1-5-12-9/h1-6H,(H,10,11)
• InChI Key： UHDZBRUMYBQSJK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 257
• Topological Polar Surface Area: 57.3

Additional information on 2-(Thiophen-2-yl)pyridin-4(1H)-one

Introduction to 2-(Thiophen-2-yl)pyridin-4(1H)-one (CAS No. 1159817-06-7) in Modern Chemical and Pharmaceutical Research

2-(Thiophen-2-yl)pyridin-4(1H)-one, identified by the chemical identifier CAS No. 1159817-06-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of bithiophene-pyridine derivatives, which are known for their diverse applications in medicinal chemistry, material science, and agrochemicals. The presence of both thiophene and pyridine rings in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The thiophen-2-yl moiety in the compound's name is a key feature that contributes to its reactivity and interaction with biological targets. Thiophenes are well-documented for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of a thiophene ring into a pyridine-based core enhances the compound's ability to engage with biological receptors, such as enzymes and ion channels, which is crucial for drug development. Recent studies have highlighted the importance of thiophene-pyridine hybrids in modulating metabolic pathways and inhibiting disease-causing proteins.

In the realm of chemical synthesis, 2-(Thiophen-2-yl)pyridin-4(1H)-one serves as a versatile intermediate for constructing more complex molecules. Its structural framework allows for modifications at multiple sites, enabling chemists to explore a wide range of derivatives with tailored properties. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to access structurally diverse analogs of this compound. These synthetic strategies not only facilitate the production of novel compounds but also enhance our understanding of their mechanistic pathways.

The pharmaceutical industry has been particularly interested in 2-(Thiophen-2-yl)pyridin-4(1H)-one due to its potential as a lead compound for drug discovery. Preliminary studies have demonstrated its inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, derivatives of this compound have shown promise in targeting kinases involved in cancer progression, as well as enzymes associated with neurological disorders. The ability to fine-tune the pharmacological profile through structural modifications makes it an attractive candidate for further development.

One of the most compelling aspects of 2-(Thiophen-2-yl)pyridin-4(1H)-one is its role in material science applications. The conjugated system formed by the thiophene and pyridine rings contributes to its electronic properties, making it suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its potential as a building block for developing new materials with enhanced conductivity and luminescence. These findings underscore the interdisciplinary nature of modern chemical research, where compounds like 2-(Thiophen-2-yl)pyridin-4(1H)-one bridge the gap between pharmaceuticals and advanced materials.

Recent advancements in computational chemistry have further accelerated the study of 2-(Thiophen-2-yl)pyridin-4(1H)-one by enabling virtual screening and molecular dynamics simulations. These computational approaches allow researchers to predict binding affinities, optimize drug-like properties, and design experiments with greater precision. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify promising candidates for clinical trials more efficiently.

The future prospects of 2-(Thiophen-2-yl)pyridin-4(1H)-one are vast, with ongoing research focusing on expanding its therapeutic applications and exploring novel synthetic routes. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like CAS No. 1159817-06-7 will undoubtedly play a pivotal role in shaping the future of medicine and technology.